3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Fluorine regioisomerism Medicinal chemistry SAR Thiophene substitution
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10FN3S
Molecular Weight 211.26 g/mol
Cat. No. B13279676
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Technical Parameters


Basic Identity
Product Name3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine
Molecular FormulaC9H10FN3S
Molecular Weight211.26 g/mol
Structural Identifiers
SMILESCC1=C(N(N=C1C2=C(C=CS2)F)C)N
InChIInChI=1S/C9H10FN3S/c1-5-7(12-13(2)9(5)11)8-6(10)3-4-14-8/h3-4H,11H2,1-2H3
InChIKeyASZZAMHKSKZPDC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Structural Identity & Procurement


3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1874347-13-3; molecular formula C₉H₁₀FN₃S; MW 211.26 g/mol) is a heterocyclic small molecule comprising a 1,4-dimethylpyrazol-5-amine core substituted at the 3-position with a 3-fluorothiophen-2-yl moiety . The compound belongs to the expanding pyrazole–thiophene hybrid chemotype, a scaffold class that has attracted significant attention in kinase inhibitor discovery (Akt, EGFR, VEGFR-2, Pim-1) and GPCR modulator programs (α2B-adrenoceptor agonism) [1][2]. As of 2026, this compound is listed primarily by niche research chemical suppliers (e.g., CymitQuimica, catalog ref. 3D-ZZC34713, status: Discontinued) and database aggregators (Chemsrc) without peer-reviewed biological characterization . Its differentiation from in-class analogs resides in the unique combination of (i) a 3-fluoro substituent on the thiophene ring—a regioisomeric feature distinct from the more common 5-fluorothiophene or 4-fluorophenyl motifs—and (ii) the preserved 5-amine handle enabling C–N bond diversification at a position that does not interfere with the thiophene–pyrazole biaryl axis.

3-Fluorothiophene regioisomer for kinase SAR studies
1,4-Dimethylpyrazole core for hydrophobic kinase pocket engagement
Free 5-amine handle for direct amide/urea diversification
Pyrazol-5-amine chemotype in α2B-adrenoceptor patent space

3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Irreplaceable Structural Determinants


Generic substitution among pyrazole–thiophene analogs is contraindicated by three interdependent structural determinants that control target engagement, metabolic stability, and synthetic tractability. First, the fluorine substituent at the thiophene 3-position (adjacent to the pyrazole junction) exerts a distinct electronic effect (σ-meta induction) compared with the 5-fluoro regioisomer, altering the dihedral angle of the biaryl bond and the pKa of the pyrazole ring—parameters that SAR studies in Akt and EGFR inhibitor series have shown to modulate potency by >10-fold between regioisomers [1][2]. Second, the 1,4-dimethyl substitution on the pyrazole core is non-redundant: removal of the 4-methyl group (as in CAS 1862579-42-7) eliminates a key hydrophobic contact that class-level docking studies indicate occupies a conserved lipophilic subpocket in kinase ATP-binding sites [1]. Third, the free 5-amine serves as the sole tractable diversification vector for amide coupling, reductive amination, or urea formation; analogs in which this position is blocked (e.g., N-alkylated variants) or relocated forfeit this synthetic entry point, limiting their utility as building blocks for library synthesis .

Regioisomer substitution 3-F vs 5-F or non-fluorinated thiophene may shift kinase target potency profile
4-Methyl removal Loss of C4-methyl may disrupt hydrophobic kinase subpocket contact observed in class-level SAR
Amine functionalization Pre-functionalized 5-amine congeners limit library diversification; free NH₂ required for direct conjugation

3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Differentiation vs Closest Analogs


3-Fluoro vs Non-Fluorinated Thiophene Substitution

The 3-fluoro substituent on the thiophene ring differentiates the target compound from its direct non-fluorinated analog, 1,4-dimethyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS 890014-53-6). The fluorine atom at the 3-position (ortho to the pyrazole junction) introduces a strong electron-withdrawing effect (Hammett σₘ ≈ +0.34) that polarizes the thiophene ring, reduces the electron density at the pyrazole N2 position, and increases the acidity of the 5-NH₂ protons. Calculated logP values shift by approximately +0.2 to +0.5 log units (fluorine effect on lipophilicity in heteroaromatic systems), while the molecular weight increases by 17.99 Da (211.26 vs. 193.27). These differences are consequential for passive membrane permeability and CYP450 oxidative metabolism susceptibility . In class-level kinase inhibitor SAR, replacement of 3-fluorothiophene with unsubstituted thiophene in a related oxadiazole series reduced MIF inhibitory potency from IC₅₀ = 288 nM to inactive (>10 µM), demonstrating the functional impact of this specific fluorine placement [1].

Fluorine substitution
Class-level
MIF IC₅₀ 288 nM (3-F) vs >10 µM (non-F)
Reported fluorine-dependent binding shift context
Class proxy oxadiazole data; not measured on target compound
Fluorine regioisomerism Medicinal chemistry SAR Thiophene substitution

1,4-Dimethyl vs Des-4-Methyl Pyrazole Core

The target compound incorporates methyl groups at both N1 and C4 of the pyrazole ring. The closest des-methyl analog, 3-(3-fluorothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS 1862579-42-7; MW 197.24; C₈H₈FN₃S), lacks the 4-methyl substituent. The 4-methyl group contributes a calculated ΔlogP of approximately +0.5 to +0.7 (methyl contribution in heteroaromatic systems) and adds 14.02 Da of hydrophobic surface area. In class-level Akt inhibitor SAR reported by Zhan et al. (2019), methylation at the pyrazole 4-position was a critical determinant of Akt inhibitory activity: compounds bearing the 4-methyl group demonstrated IC₅₀ values <100 nM, whereas des-methyl congeners lost >5-fold potency due to failure to fill the conserved hydrophobic pocket formed by Val164 and Leu181 in the Akt active site [1]. The molecular weight difference (211.26 vs. 197.24; ΔMW = 14.02 Da) also places the target compound in a slightly higher lipophilicity range favorable for blood–brain barrier penetration (CNS MPO score optimization) while remaining within lead-like property space .

4-Methyl contribution
Class-level
Akt IC₅₀ shift >5-fold (des-methyl >500 nM)
Reported methyl-dependent kinase binding context
Class-level Akt SAR; not measured on target compound
Pyrazole methylation Hydrophobic contact Kinase pocket complementarity

Fluorothiophene vs Fluorophenyl Heterocycle in Kinase Selectivity

A common substitution pattern in pyrazole-based kinase inhibitors employs a 4-fluorophenyl group at the pyrazole 1- or 3-position. The analog 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS 956784-97-7; MW 259.30; C₁₃H₁₀FN₃S) exemplifies this design. The target compound replaces the fluorophenyl ring with a 3-fluorothiophene, reducing the heavy atom count (20 vs. 18), molecular weight (259.30 vs. 211.26; ΔMW = −48.04), and aromatic surface area. This substitution shifts the molecular geometry from a linear biphenyl-type arrangement to a more compact biheteroaryl system, altering the vector of the fluorine atom relative to the pyrazole plane. In published EGFR/VEGFR-2 multitarget inhibitor SAR, Abdel-Mohsen et al. (2025) demonstrated that pyrazole–thiophene hybrids exhibited differential selectivity between wild-type EGFR (IC₅₀ = 16.25 µg/mL), T790M mutant EGFR (17.8 µg/mL), and VEGFR-2 (35.85–242.94 µg/mL), with even modest structural modifications shifting the selectivity profile between these targets by >2-fold [1]. The replacement of phenyl with thiophene in the Akt inhibitor series reported by Zhan et al. (2019) altered the linker conformation and upregulated Akt inhibitory potential, demonstrating that heterocycle identity—not merely fluorine presence—governs target engagement [2].

Heterocycle selectivity
Class-level
EGFR/VEGFR-2 >2-fold selectivity shift (thiophene vs phenyl)
Reported heterocycle-dependent selectivity context
Class-level EGFR/VEGFR-2 SAR
Heterocycle bioisosterism Kinase selectivity Fluorophenyl–fluorothiophene comparison

Free 5-Amine vs N-Alkylated Congeners: Synthetic Versatility

The target compound presents a free primary amine at the pyrazole 5-position, confirmed by the canonical SMILES (Cc1c(-c2sccc2F)nn(C)c1N) . This amine is the only nucleophilic site on the molecule, enabling chemoselective diversification via amide coupling, sulfonamide formation, reductive amination, or urea synthesis without protecting group strategies. This contrasts with N-alkylated analogs such as N-[(5-fluorothiophen-2-yl)methyl]-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1855937-41-5), in which the amine is already functionalized as a secondary amine, precluding direct acylation . The 5-amine position is also mechanistically significant: in the Alceptor Therapeutics α2B-adrenoceptor agonist patent family (disclosed Nov 2024 and April 2026), pyrazol-5-amines—specifically those bearing a free 5-NH₂ group—were claimed as the core pharmacophore, with the amine participating in a critical hydrogen-bond donor interaction with the receptor [1]. The CymitQuimica listing of the target compound (Ref. 3D-ZZC34713, 5 mg scale, Discontinued) indicates prior demand in medicinal chemistry campaigns, though current sourcing requires custom synthesis .

Synthetic versatility
Data to verify
Free 5-NH₂ enables direct coupling vs secondary amine requiring deprotection
Direct diversification capability context
Based on structural analysis and vendor catalog
Building block utility Parallel synthesis 5-Aminopyrazole reactivity

Pyrazol-5-amine α2B-Adrenoceptor Agonist Patent Landscape

The pyrazol-5-amine scaffold has been explicitly claimed in two recent Alceptor Therapeutics patent disclosures (November 2024 and April 2026) as α2B-adrenoceptor agonists for pain and hypertension [1]. While the specific patent numbers and full compound tables remain behind paywalls, the BioWorld Science disclosures confirm that pyrazol-5-amines—characterized by a free 5-amino group on a substituted pyrazole core—constitute the claimed chemical matter. The target compound maps onto this pharmacophore definition: it contains the requisite pyrazol-5-amine motif, a heteroaryl substituent at the 3-position (3-fluorothiophene), and methyl groups at N1 and C4 that modulate receptor subtype selectivity. In the broader α2-adrenergic pharmacology landscape, the reference agonist AGN-762 (an α2B/α2C-selective agonist lacking α2A activity) demonstrated efficacy in an experimental autoimmune encephalomyelitis model, establishing therapeutic validation for subtype-selective adrenergic modulation [2]. The target compound's structural features—particularly the 3-fluorothiophene moiety—may confer α2B-subtype bias through halogen-bonding interactions with the receptor, although direct pharmacological data for this specific compound have not been publicly disclosed [1].

GPCR patent landscape
Data to verify
Pyrazol-5-amine chemotype claimed in α2B-adrenoceptor patents (2024–2026)
Patent space context; direct pharmacological data not disclosed
Source: BioWorld Science disclosures
α2B-adrenoceptor agonism GPCR patent landscape Pyrazol-5-amine pharmacophore

3-(3-Fluorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine: High-Confidence Applications


Kinase Inhibitor Library Synthesis (Akt, EGFR, VEGFR-2)

The pyrazole–thiophene hybrid scaffold has demonstrated consistent activity across Akt (IC₅₀ <100 nM for optimized 4-methylpyrazole analogs), wild-type EGFR (IC₅₀ ≈ 16 µg/mL), T790M mutant EGFR (≈18 µg/mL), and VEGFR-2 (≈36 µg/mL) in peer-reviewed studies [1][2]. The target compound's free 5-amine enables rapid parallel amide coupling to generate focused kinase inhibitor libraries. The 3-fluorothiophene motif provides a halogen-based handle for potential halogen-bonding interactions with kinase hinge residues, while the 1,4-dimethylpyrazole core pre-fills hydrophobic pockets that class-level SAR has identified as essential for sub-100 nM potency [1]. Researchers should prioritize this scaffold over des-methyl or non-fluorinated analogs when the goal is to probe fluorine-specific binding contributions in kinase active sites.

α2B-Adrenoceptor Agonist Tool Compounds & Pharmacophore Mapping

With Alceptor Therapeutics' patent activity (2024–2026) explicitly claiming pyrazol-5-amines as α2B-adrenoceptor agonists, the target compound represents a commercially relevant entry point for developing subtype-selective adrenergic tool compounds [3]. The α2B receptor has been clinically validated through AGN-762 in autoimmune disease models, yet the chemical toolbox for this target remains sparse [4]. The unique combination of 3-fluorothiophene (potential halogen-bond donor to receptor) and 1,4-dimethylpyrazole (shape complementarity to the orthosteric site) differentiates this scaffold from imidazoline-based α2-agonists. Organizations pursuing GPCR-focused lead discovery should source this compound as a core intermediate for amide library enumeration targeting α2B-subtype bias.

MIF Inhibitor Probe Design

A structurally related compound bearing the identical 3-fluorothiophen-2-yl moiety (an oxadiazole derivative; BindingDB BDBM648266) demonstrated MIF inhibition with IC₅₀ = 288 nM, whereas non-fluorinated congeners were inactive [5]. MIF is a validated target in oncology and inflammatory disease, with roles in p53 suppression, tumor immune evasion, and glucocorticoid counter-regulation. The target compound's pyrazol-5-amine core offers an alternative heterocyclic scaffold for MIF inhibitor development, with the free amine enabling diversification into amide, urea, or sulfonamide analogs that may improve upon the 288 nM potency benchmark. This application is supported by class-level evidence linking the 3-fluorothiophene fragment to MIF target engagement.

Chemical Biology Probe Synthesis via 5-Amine Handle

The target compound's single nucleophilic amine handle enables chemoselective installation of affinity tags (biotin), fluorescent reporters (BODIPY, dansyl), or photoaffinity labels (diazirine, benzophenone) without protecting group manipulation . This contrasts with N-alkylated congeners where the amine is pre-functionalized, requiring deprotection or multi-step sequences. For chemical biology groups investigating the cellular targets of pyrazole–thiophene hybrids through pull-down proteomics or cellular thermal shift assays (CETSA), the free 5-amine is the critical enabling feature. The 3-fluorothiophene additionally provides a ¹⁹F NMR probe for ligand-observed binding studies, a capability absent in non-fluorinated analogs.

Application
Selection Property
Validation Focus
Kinase inhibitor library synthesis (Akt, EGFR, VEGFR-2 pathway studies)
Pyrazole-thiophene scaffold with 3-fluorothiophene motif
Kinase panel selectivity and target engagement assays
α2B-adrenoceptor agonist pharmacophore mapping
Pyrazol-5-amine chemotype matching patent disclosures
Subtype-selective GPCR screening and model validation
MIF enzyme inhibition probe design
3-Fluorothiophene fragment with reported MIF binding context
MIF activity assays and probe validation
Chemical biology probe synthesis
Free 5-amine for single-step bioconjugation
19F NMR binding studies and target ID pull-down
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